2-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-N-(4-phenylthiazol-2-yl)acetamide

• IUPAC Name: 2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C17H19N3O2S2/c21-15(11-23-12-16(22)20-8-4-5-9-20)19-17-18-14(10-24-17)13-6-2-1-3-7-13/h1-3,6-7,10H,4-5,8-9,11-12H2,(H,18,19,21)
• InChI Key: NPHPBCJMDLPNDI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CSCC(=O)NC2=NC(=CS2)C3=CC=CC=C3
• Molecular Formula: C17H19N3O2S2
• Molecular Weight: 361.5 g/mol

Description

2-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-N-(4-phenylthiazol-2-yl)acetamide is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. This compound is commonly referred to as OPETA and has been synthesized using different methods.

Scientific Research Applications

Antimicrobial and Antitumor Activities

Research has highlighted the synthesis of novel heterocyclic compounds incorporating thiadiazole, pyrrolidinone, and thiazolyl moieties, demonstrating significant antimicrobial and antitumor activities. For instance, compounds designed around the pyrrolidinone and thiazole scaffolds have shown promising results against a variety of microbial strains and cancer cell lines, indicating their potential in developing new therapeutic agents. The exploration of these compounds includes detailed synthetic routes, structural elucidation, and preliminary biological evaluations (Fahim & Ismael, 2019; Albratty et al., 2017).

Insecticidal Properties

The compound and its derivatives have been investigated for their insecticidal properties, especially against pests like the cotton leafworm. The research involves synthesizing various heterocyclic compounds using this molecule as a precursor or part of the structure, assessing their effectiveness in pest control. This line of research opens up possibilities for developing new, more effective insecticides with potentially lower environmental impacts (Fadda et al., 2017).

Computational and Quantum Chemical Studies

The compound's electronic properties, such as HOMO-LUMO gaps, have been studied using DFT and quantum chemical calculations. These studies provide insights into the molecule's reactivity, stability, and potential interactions with biological targets, laying the groundwork for its applications in designing drugs or materials with specific electronic properties (Bouklah et al., 2012).

Synthesis and Reactivity

A significant amount of research has been devoted to the synthesis and chemical reactivity of compounds related to "2-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-N-(4-phenylthiazol-2-yl)acetamide". Studies have detailed various synthetic approaches and chemical reactions, providing a foundation for further exploration of these compounds in different scientific domains. These include the development of novel synthetic methods and the exploration of their potential applications in medicinal chemistry and materials science (Obydennov et al., 2017).